Cas no 2182601-75-6 (NH-bis(PEG4-C2-NH-Boc))

• Product Name: NH-bis(PEG4-C2-NH-Boc)
• CAS No: 2182601-75-6
• MF: C₃₀H₆₁N₃O₁₂
• MW: 655.818250417709
• CID: 4641750
• PubChem ID: 129627648
• Update Time: 2025-06-15

NH-bis(PEG4-C2-NH-Boc) Chemical and Physical Properties

Names and Identifiers

• NH-bis(PEG4-Boc)
• NH-bis(PEG4-C2-NH-Boc)
• 5,8,11,14,20,23,26,29-Octaoxa-2,17,32-triazatritriacontanedioic acid, 1,33-bis(1,1-dimethylethyl) ester
• C70613
• di-tert-butyl (3,6,9,12,18,21,24,27-octaoxa-15-azanonacosane-1,29-diyl)dicarbamate
• tert-butyl N-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• 2182601-75-6
• AKOS040742298
• CS-0115186
• tert-butyl N-(29-{[(tert-butoxy)carbonyl]amino}-3,6,9,12,18,21,24,27-octaoxa-15-azanonacosan-1-yl)carbamate
• HY-140261
• MS-30988
• BP-23782
• DA-66068
• SCHEMBL24916653

• Inchi： 1S/C30H61N3O12/c1-29(2,3)44-27(34)32-9-13-38-17-21-42-25-23-40-19-15-36-11-7-31-8-12-37-16-20-41-24-26-43-22-18-39-14-10-33-28(35)45-30(4,5)6/h31H,7-26H2,1-6H3,(H,32,34)(H,33,35)
• InChI Key： NRRXRYVNQACVQL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCOCCOCCOCCOCCNCCOCCOCCOCCOCCNC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 655.42552439g/mol
• Monoisotopic Mass: 655.42552439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 34
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 163Ų

Additional information on NH-bis(PEG4-C2-NH-Boc)

Introduction to NH-bis(PEG4-C2-NH-Boc) and Its Applications in Modern Chemical Biology

The compound with the CAS number 2182601-75-6 is a specialized molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The product name, NH-bis(PEG4-C2-NH-Boc), provides a detailed insight into its chemical composition and potential applications. This compound, featuring a bifunctional amine group linked by a polyethylene glycol (PEG) chain, has emerged as a versatile tool in drug development and biomaterial engineering.

PEGylation is a widely employed strategy in pharmaceutical sciences to enhance the pharmacokinetic properties of therapeutic agents. The incorporation of PEG chains, such as the four-armed PEG4 moiety in NH-bis(PEG4-C2-NH-Boc), improves solubility, reduces immunogenicity, and extends circulation time in biological systems. This makes it an invaluable component in the design of novel drug delivery systems.

The Boc (tert-butoxycarbonyl) group in the compound's structure serves as an effective protecting group for the amine functionality. This protection is crucial during synthetic processes, allowing for selective modification at other sites while maintaining the integrity of the amine groups. The bifunctional nature of NH-bis(PEG4-C2-NH-Boc) enables its use in cross-linking applications, making it suitable for constructing complex biomaterials such as hydrogels and scaffolds for tissue engineering.

Recent advancements in nanotechnology have further expanded the utility of PEG-based compounds like NH-bis(PEG4-C2-NH-Boc). Researchers have leveraged its properties to develop targeted drug delivery systems that can selectively accumulate at disease sites. For instance, studies have shown that PEGylated nanoparticles functionalized with this compound exhibit improved stability and reduced clearance rates, leading to prolonged therapeutic effects.

In the realm of bioconjugation chemistry, NH-bis(PEG4-C2-NH-Boc) has been utilized to link antibodies with therapeutic payloads. The PEG chain provides steric hindrance, preventing non-specific binding while ensuring that the antibody-drug conjugate (ADC) retains its targeting specificity. This approach has been particularly successful in oncology, where ADCs conjugated with PEGylated linkers have demonstrated enhanced efficacy and reduced side effects.

The compound's bifunctional design also makes it an attractive candidate for click chemistry applications. Click reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), allow for rapid and efficient conjugation of biomolecules. By incorporating azide or alkyne functional groups at the ends of the PEG chain, researchers can easily attach various biomolecules to create complex constructs with tailored properties.

Emerging research in molecular imaging has also highlighted the potential of NH-bis(PEG4-C2-NH-Boc). Functionalized nanoparticles labeled with this compound have been used for high-resolution imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). The PEGylation enhances the pharmacokinetic profile of these imaging agents, allowing for prolonged circulation and improved signal-to-noise ratios.

The field of regenerative medicine has seen significant contributions from PEG-based compounds like NH-bis(PEG4-C2-NH-Boc). Hydrogels constructed using this molecule have been shown to provide suitable scaffolds for cell culture and tissue regeneration. The biocompatibility and tunable mechanical properties of these hydrogels make them ideal for applications such as wound healing and cartilage repair.

Furthermore, the compound's ability to form stable complexes with hydrophobic molecules has opened new avenues in drug solubilization. By encapsulating poorly soluble drugs within PEGylated micelles derived from NH-bis(PEG4-C2-NH-Boc), researchers can enhance oral bioavailability and improve therapeutic outcomes.

The synthesis of complex molecules often requires multiple steps, each requiring precise control over reaction conditions. The use of protecting groups like Boc ensures that reactive sites are selectively modified without unintended side reactions. This level of control is essential for achieving high yields and purity in synthetic chemistry.

The versatility of NH-bis(PEG4-C2-NH-Boc) extends to its role in protein purification and immobilization strategies. By linking proteins to solid supports via PEGylated linkers, researchers can enhance purification efficiency while maintaining protein stability. This approach has been particularly useful in biotechnology for large-scale production of recombinant proteins.

In conclusion, the compound CAS number 2182601-75-6, specifically named as NH-bis(PEG4-C2-NH-Boc), represents a cornerstone in modern chemical biology. Its unique structural features enable a wide range of applications from drug delivery to tissue engineering, making it an indispensable tool for researchers across various disciplines. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an even greater role in advancing therapeutic technologies.